[2,4'-Bipyridine]-6-carboxamide

• IUPAC Name: 6-pyridin-4-ylpyridine-2-carboxamide
• InChI: InChI=1S/C11H9N3O/c12-11(15)10-3-1-2-9(14-10)8-4-6-13-7-5-8/h1-7H,(H2,12,15)
• InChI Key: FBTCNQKEBRUJGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)C(=O)N)C2=CC=NC=C2
• Molecular Formula: C11H9N3O
• Molecular Weight: 199.21 g/mol

Description

[2,4'-Bipyridine]-6-carboxamide is a useful research compound. Its molecular formula is C11H9N3O and its molecular weight is 199.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Non-Linear Optical Properties : [2,4'-Bipyridine]-6-carboxamide derivatives have been synthesized and their non-linear optical (NLO) properties and molecular docking analyses were studied. These compounds show potential for anticancer activity due to their interaction with the colchicine binding site of tubulin, which may contribute to the inhibition of tubulin polymerization (Jayarajan et al., 2019).

• Rhodium and Palladium-Catalyzed Reactions : Research has been conducted on Rhodium(III)-catalyzed regioselective C3-H acylmethylation and Palladium(II)-catalyzed site-selective C-H arylation of [2,4'-Bipyridine]-6-carboxamides. These processes demonstrate the utility of [2,4'-Bipyridine]-6-carboxamides in selective organic synthesis, offering new methods for creating complex molecules (Yu et al., 2019), (Yu et al., 2018).

• Coordination Chemistry : Studies on Iron(II) and Nickel(II) complexes with this compound have revealed insights into the donor atom set and spin state, contributing to the understanding of coordination chemistry and molecular properties of these metal complexes (Childs et al., 1998).

• Anticoccidial Agents : Derivatives of this compound have been studied for their anticoccidial activity, showing effectiveness against certain pathogens and highlighting their potential use in veterinary medicine and pharmaceuticals (Morisawa et al., 1977).

• Dye-Sensitized Solar Cells : Copper(I) complexes of [2,4'-Bipyridine]-6-carboxamides have been synthesized for incorporation into copper-based dye-sensitized solar cells (DSCs), showcasing the application of these compounds in renewable energy technologies (Constable et al., 2009).

• Crystal Engineering and Pharmaceutical Cocrystals : this compound has been used in crystal engineering and the synthesis of pharmaceutical cocrystals, demonstrating its role in facilitating hydrogen bonding and interactions for drug development (Reddy et al., 2006).